Cas no 113403-10-4 ((S)-(+)-Ibuprofen (S)-(+)-Lysinate)

(S)-(+)-Ibuprofen (S)-(+)-Lysinate Properties

Names and Identifiers

• Dexibuprofen lysine
• (S)-(+)-Ibuprofen (S)-(+)-Lysinate
• DEXIBUPROFEN LYSINE (INNM)
• (S)-(+)-IBUPROFEN (S)-(+)-LYSINATE,OFF-WHITE TO LIGHT YELLOW SOLID
• (2S)-2,6-diaminohexanoic acid,(2S)-2-[4-(2-methylpropyl)phenyl]propanoic acid
• Ibuprofen Impurity 42
• (2s)-2-(4-isobutylphenyl)propanoic acid - l-lysine hydrate (1:1:1)
• SCHEMBL8733957
• (S)-ibuprofen (S)-lysine
• Dexibuprofen lysine anhydrous
• UNII-B5VWM9PYNC
• IHHXIUAEPKVVII-PTKYJSHISA-N
• (+/-)-(S)-p-Isobutylhydratropic acid, compound with L-lysine (1:1)
• Q27274409
• B5VWM9PYNC
• (2S)-2,6-diaminohexanoic acid;(2S)-2-[4-(2-methylpropyl)phenyl]propanoic acid
• S(+)-Ibuprofen L-Lysine
• (+)-(S)-P-ISOBUTYLHYDRATROPIC ACID, COMPOUND WITH L-LYSINE (1:1)
• L-lysine 2-(4-isobutylphenyl)propanoic acid salt
• AKOS040751537
• DTXSID70150405
• 113403-10-4
• DTXCID1072896
• +Expand

• InChIKey： ZLGIZCLYTDPXEP-LQDNOSPQSA-N
• Inchi： InChI=1S/C13H18O2.C6H14N2O2.H2O/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15;7-4-2-1-3-5(8)6(9)10;/h4-7,9-10H,8H2,1-3H3,(H,14,15);5H,1-4,7-8H2,(H,9,10);1H2/t10-;5-;/m00./s1
• SMILES： O.NCCCC[C@@H](C(=O)O)N.CC(CC1C=CC([C@@H](C(=O)O)C)=CC=1)C

Computed Properties

• Exact Mass: 370.24700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 352.23620751g/mol
• Heavy Atom Count: 25
• Complexity: 309
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 127Ų

Experimental Properties

• LogP: 3.93680
• PSA: 135.87000
• Boiling Point: 319.6°Cat760mmHg
• Flash Point: 216.7°C